Cas no 1805389-23-4 (Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate)

• Product Name: Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate
• CAS No: 1805389-23-4
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4867081
• Update Time: 2025-08-04

Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate

• Inchi： 1S/C8H5ClF2INO2/c1-15-8(14)3-2-4(9)13-7(12)5(3)6(10)11/h2,6H,1H3
• InChI Key： AEWYPBAEWVNGJE-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=O)OC)C=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate

Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate (CAS No. 1805389-23-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate (CAS No. 1805389-23-4) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents. The presence of multiple reactive sites, including a chloro substituent, an iodo group, and a difluoromethyl moiety, makes it an invaluable building block for synthetic chemists.

The compound's molecular structure, featuring a pyridine core with functionalized substituents, aligns well with the growing demand for sophisticated heterocyclic compounds in drug discovery. Pyridine derivatives are widely recognized for their biological activity and have been extensively explored in the development of pharmaceuticals targeting various diseases. The specific arrangement of the chloro, iodo, and difluoromethyl groups on the pyridine ring enhances its reactivity, enabling diverse synthetic pathways that can be tailored to produce a wide array of pharmacologically relevant molecules.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for oncological applications. Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate has emerged as a crucial intermediate in this context. Its structural framework is conducive to the synthesis of kinase inhibitors, which are among the most successful class of drugs used to treat cancer. The compound's ability to serve as a precursor for such inhibitors is attributed to its capacity to undergo various transformations, including cross-coupling reactions that are fundamental to modern organic synthesis.

The pharmaceutical industry has increasingly leveraged transition-metal-catalyzed reactions to streamline synthetic processes and improve yields. Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate is particularly useful in these reactions due to its compatibility with palladium and copper catalysts. For instance, palladium-catalyzed cross-coupling reactions with aryl halides or organometallic reagents can be employed to introduce additional functional groups or alter the connectivity of atoms within the molecule. Such modifications are essential for optimizing pharmacokinetic properties and enhancing target binding affinity.

The incorporation of fluorine atoms into pharmaceutical molecules has become a hallmark of modern drug design due to their ability to modulate metabolic stability and binding interactions. The difluoromethyl group in Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate contributes significantly to these desirable properties. Fluorinated compounds often exhibit improved bioavailability and longer half-lives, making them more effective in therapeutic applications. Furthermore, the electron-withdrawing nature of fluorine can enhance the potency of drug candidates by influencing their electronic distribution and binding characteristics.

The synthesis of Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate involves multi-step organic transformations that highlight its synthetic utility. Typically, the preparation begins with the functionalization of a pyridine precursor, followed by sequential introduction of the chloro, difluoromethyl, and iodo substituents. Each step requires careful optimization to ensure high regioselectivity and yield. Advanced techniques such as flow chemistry have been explored to enhance reaction efficiency and scalability.

The growing interest in fragment-based drug design has also positioned Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate as a valuable scaffold for generating novel lead compounds. Fragment-based approaches involve identifying small molecular fragments that bind to biological targets and then linking these fragments together through iterative chemical synthesis. The compound's diverse functional handles make it an ideal candidate for this strategy, allowing medicinal chemists to explore a broad spectrum of structural variations.

In conclusion, Methyl 6-chloro-3-(difluoromethyl)-2-iodopyridine-4-carboxylate (CAS No. 1805389-23-4) represents a cornerstone in contemporary pharmaceutical synthesis. Its unique structural attributes and reactivity profile enable its use as a key intermediate in the development of innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.